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Compound of Interest

Compound Name:
N-[1-(5-methylthiophen-2-

yl)ethyl]cyclohexanamine

Cat. No.: B13296782

Get Quote

Compound Identity & Structural Context[1][2][3][4]
[5][6][7]

IUPAC Name:N-Cyclohexyl-1-(5-methylthiophen-2-yl)ethan-1-amine

Molecular Formula: C₁₃H₂₁NS

Molecular Weight: 223.38 g/mol

Structural Class: Thiophene-ethylamine derivative; Secondary amine.

Synthesis Context: Typically synthesized via reductive amination of 2-acetyl-5-

methylthiophene with cyclohexylamine using sodium triacetoxyborohydride (STAB) or

NaBH₄. This route informs potential impurities (e.g., unreacted ketone, alcohol byproducts).
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The following diagram illustrates the molecular connectivity and the primary Mass Spectrometry

fragmentation pathway (α-cleavage) characteristic of this class.
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Figure 1: Predicted Electron Ionization (EI) fragmentation pathway showing the formation of the

base peak m/z 126.

Mass Spectrometry (GC-MS) Data Profile
Methodology: Electron Ionization (EI), 70 eV. Interpretation: The mass spectrum is dominated

by α-cleavage adjacent to the nitrogen atom. Unlike simple phenethylamines, the thiophene

ring directs fragmentation due to the stability of the thienyl radical, but the charge is

preferentially retained on the nitrogen-containing fragment (Stevenson’s Rule).
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m/z (Ion)
Relative
Abundance (%)

Fragment
Assignment

Mechanistic
Explanation

223 5–15% [M]⁺•

Molecular ion.[1]

Moderate intensity

due to the stability of

the secondary amine

and aromatic ring.

208 < 5% [M – CH₃]⁺

Loss of methyl group

(from the ethyl chain

or thiophene). Minor

pathway.

140 10–20% [M – C₆H₁₁]⁺

Loss of cyclohexyl

radical. Cleavage of

the N-Cyclohexyl

bond (less favorable

than α-cleavage).

126 100% (Base Peak) [C₈H₁₆N]⁺

α-Cleavage. Loss of

the (5-methylthiophen-

2-yl) radical. Forms

the stable iminium ion:

[CH₃-CH=NH-Cy]⁺.

97 10–30% [C₅H₅S]⁺

Thienyl cation.

Formed if charge

remains on the

aromatic ring during

cleavage.

83 20–40% [C₆H₁₁]⁺

Cyclohexyl cation.

Common diagnostic

ion for N-cyclohexyl

compounds.

Diagnostic Note: The presence of the m/z 126 base peak combined with the m/z 97

(methylthiophene) fragment is the "fingerprint" for this specific scaffold.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl₃ (Deuterated Chloroform) Reference: TMS (0.00 ppm)

¹H NMR (Proton) Prediction
The spectrum is characterized by the distinct thiophene AB system (or AX depending on field

strength) and the chiral methine proton.
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Shift (δ, ppm) Multiplicity Integral Assignment
Coupling (J,
Hz)

6.65 Doublet (d) 1H Thiophene H-3

J ≈ 3.5 Hz

(Typical H3-H4

coupling)

6.55
Doublet-quartet

(dq)
1H Thiophene H-4

J ≈ 3.5 Hz, J ≈

1.0 Hz (Allylic

coupling to Me)

4.05 Quartet (q) 1H CH-N (Methine)

J ≈ 6.5 Hz

(Coupling to

adjacent methyl)

2.42 Doublet (d) 3H Thiophene-CH₃
J ≈ 1.0 Hz

(Allylic)

2.35 – 2.45 Multiplet (m) 1H Cyclohexyl N-CH

Overlaps with

Thiophene-Me

(use 2D NMR to

resolve)

1.85 – 1.95 Multiplet (m) 2H Cyclohexyl (eq) -

1.65 – 1.75 Multiplet (m) 2H Cyclohexyl (eq) -

1.35 Doublet (d) 3H Ethyl chain CH₃ J ≈ 6.5 Hz

1.00 – 1.30 Multiplet (m) 6H Cyclohexyl (ax)
Complex

envelope

1.20 Broad Singlet 1H NH
Exchangeable

with D₂O

¹³C NMR (Carbon) Prediction
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Shift (δ, ppm) Type Assignment Notes

148.5 Quaternary (C) Thiophene C-2
Point of attachment to

ethyl chain

138.2 Quaternary (C) Thiophene C-5
Point of attachment to

methyl

125.5 Methine (CH) Thiophene C-3 -

123.8 Methine (CH) Thiophene C-4 -

53.5 Methine (CH) CH-N (Ethyl bridge) Chiral center

51.2 Methine (CH) CH-N (Cyclohexyl) -

34.5 Methylene (CH₂) Cyclohexyl C-2,6 Symmetric

26.2 Methylene (CH₂) Cyclohexyl C-4 -

25.1 Methylene (CH₂) Cyclohexyl C-3,5 Symmetric

24.5 Methyl (CH₃) Ethyl chain CH₃ -

15.4 Methyl (CH₃) Thiophene-CH₃ -

Infrared (IR) Spectroscopy
Methodology: ATR-FTIR (Attenuated Total Reflectance) or KBr Pellet.

3300 – 3400 cm⁻¹: N-H stretching (Weak/Medium). Secondary amine.

2850 – 2960 cm⁻¹: C-H stretching (Strong). Intense aliphatic peaks due to the cyclohexyl

ring and ethyl chain.

1450 – 1550 cm⁻¹: C=C aromatic stretching (Thiophene ring breathing modes).

800 – 850 cm⁻¹: C-H out-of-plane bending (Thiophene). Diagnostic for 2,5-disubstitution.

Experimental Protocols for Validation
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To confirm these predicted values in a laboratory setting, the following protocols are

recommended.

A. Sample Preparation for NMR[7]
Solvent Choice: Use CDCl₃ (99.8% D) containing 0.03% v/v TMS.

Concentration: Dissolve 5–10 mg of the free base oil in 0.6 mL solvent. If analyzing the

hydrochloride salt, use DMSO-d₆ or Methanol-d₄ to prevent precipitation and shift overlap.

Acquisition:

Run ¹H NMR with at least 16 scans to resolve the thiophene allylic coupling.

Run COSY (Correlation Spectroscopy) to confirm the coupling between the methine

quartet (4.05 ppm) and the methyl doublet (1.35 ppm).

B. GC-MS Workflow
Instrument: Agilent 5977B MSD or equivalent.

Column: DB-5ms or HP-5ms (30m × 0.25mm, 0.25µm film).

Temperature Program:

Initial: 80°C (hold 1 min).

Ramp: 20°C/min to 280°C.

Hold: 5 min.

Injection: 1 µL splitless (1 mg/mL in Methanol).

Validation: Monitor for the retention time shift relative to Methiopropamine (MPA). The

cyclohexyl analog will elute significantly later than MPA due to increased molecular weight

(+40 amu) and lipophilicity.
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Disclaimer: The spectral data provided above are predicted based on structural additivity rules

and homologous series analysis. For regulatory or forensic confirmation, synthesis of a certified

reference standard and direct analysis is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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